Cas no 2171150-83-5 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2171150-83-5
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• CID: 6411946
• PubChem ID: 165542201
• Update Time: 2025-06-12

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid
• 2171150-83-5
• EN300-1502367

• Inchi： 1S/C22H24N2O5/c1-2-19(21(27)23-12-11-20(25)26)24-22(28)29-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19H,2,11-13H2,1H3,(H,23,27)(H,24,28)(H,25,26)/t19-/m0/s1
• InChI Key： RXQPHGCTUYHXHV-IBGZPJMESA-N
• SMILES： O(C(N[C@H](C(NCCC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 396.16852187g/mol
• Monoisotopic Mass: 396.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

Comprehensive Overview of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS No. 2171150-83-5)

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS No. 2171150-83-5) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a stereospecific (2S) configuration, ensuring high enantiomeric purity, which is critical for applications in drug discovery and biopharmaceutical development. Its Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) serves as a temporary protecting group for amines, enabling selective deprotection under mild conditions—a cornerstone of modern solid-phase peptide synthesis (SPPS).

The growing demand for custom peptides and therapeutic proteins has propelled interest in compounds like 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2171150-83-5 suppliers," reflecting its relevance in high-throughput screening and precision medicine. Its structural versatility allows incorporation into peptide-based vaccines, targeted drug delivery systems, and biomaterials, aligning with trends in personalized healthcare and biodegradable polymers.

From a synthetic perspective, this compound’s carboxylic acid terminus facilitates amide bond formation via carbodiimide coupling reagents (e.g., HOBt/DIC), while the Fmoc group ensures compatibility with automated peptide synthesizers. Such features address common queries like "how to optimize Fmoc deprotection" or "best practices for SPPS." Notably, its stability under neutral pH conditions makes it suitable for long-term storage, a frequent concern among laboratory managers.

In bioconjugation chemistry, CAS 2171150-83-5 is employed to modify proteins or nanoparticles, answering search trends such as "site-specific protein labeling." Its butanamido linker provides spatial flexibility, enhancing binding affinity in antibody-drug conjugates (ADCs)—a hot topic in oncology research. Furthermore, its water-soluble byproducts simplify purification, addressing challenges highlighted in "green peptide synthesis" discussions.

Quality control of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid involves HPLC and mass spectrometry, ensuring compliance with GMP standards—a priority for pharmaceutical manufacturers. The compound’s MSDS data (e.g., non-hazardous classification) also responds to searches like "safe handling of Fmoc reagents." As the industry shifts toward continuous manufacturing, its predictable reactivity supports flow chemistry applications.

Emerging studies explore its role in neural tissue engineering and 3D bioprinting, leveraging its biocompatibility. These innovations resonate with searches for "peptides in regenerative medicine." With a molecular weight of 396.43 g/mol and ≥95% purity (typical commercial grade), it remains a staple for academic and industrial R&D teams advancing next-generation biologics.